4-(Methoxymethyl)isoindoline

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 4-(methoxymethyl)-2,3-dihydro-1H-isoindole
• InChI: InChI=1S/C10H13NO/c1-12-7-9-4-2-3-8-5-11-6-10(8)9/h2-4,11H,5-7H2,1H3
• InChI Key: VHCPWIQNWTZWDD-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC=CC2=C1CNC2

Description

4-(Methoxymethyl)isoindoline is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 200 mg of tert-butyl 4-(methoxymethyl)-1,3-dihydro-2H-isoindole-2-carboxylate in 2 mL of ethyl acetate was added 2.3 mL of a 4 M hydrogen chloride-ethyl acetate solution under ice-cooling, followed by stirring at room temperature overnight. Under ice-cooling, to the reaction mixture was added a 1 M aqueous sodium hydroxide solution to adjust the pH to about 7. The aqueous layer was separated, the organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure to obtain 100 mg of 4-(methoxymethyl)isoindoline as a brown oil.